Cas no 7476-32-6 (4-methoxy-4-phenylhexan-3-one)

• Product Name: 4-methoxy-4-phenylhexan-3-one
• CAS No: 7476-32-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 980273
• PubChem ID: 344692
• Update Time: 2025-04-19

4-methoxy-4-phenylhexan-3-one Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-phenylhexan-3-one
• 7476-32-6
• DTXSID10322649
• NSC-401756
• NSC401756

• Inchi： 1S/C13H18O2/c1-4-12(14)13(5-2,15-3)11-9-7-6-8-10-11/h6-10H,4-5H2,1-3H3
• InChI Key： MWGLKUPABDFFED-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC)=O)(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3